Cas no 1006706-60-0 ((S)-1,2-Dibenzylpiperazine)

• Product Name: (S)-1,2-Dibenzylpiperazine
• CAS No: 1006706-60-0
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 4822689
• Update Time: 2025-05-25

(S)-1,2-Dibenzylpiperazine Chemical and Physical Properties

Names and Identifiers

• (S)-1,2-dibenzylpiperazine
• (2S)-1,2-dibenzylpiperazine
• (S)-1,2-Dibenzylpiperazine

• Inchi： 1S/C18H22N2/c1-3-7-16(8-4-1)13-18-14-19-11-12-20(18)15-17-9-5-2-6-10-17/h1-10,18-19H,11-15H2/t18-/m0/s1
• InChI Key： NUGGDPZUASKXAU-SFHVURJKSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNC[C@@H]1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-1,2-Dibenzylpiperazine

Recent Advances in the Study of (S)-1,2-Dibenzylpiperazine (CAS: 1006706-60-0) in Chemical Biology and Pharmaceutical Research

The compound (S)-1,2-Dibenzylpiperazine (CAS: 1006706-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The information presented here is derived from peer-reviewed journal articles, preprints, and industry reports published within the last two years.

(S)-1,2-Dibenzylpiperazine is a chiral piperazine derivative that has shown promise as a scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a modulator of various biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. The compound's stereochemistry is particularly noteworthy, as the (S)-enantiomer has demonstrated superior binding affinity and selectivity compared to its (R)-counterpart in several assays.

In terms of synthetic chemistry, advancements have been made in the asymmetric synthesis of (S)-1,2-Dibenzylpiperazine. A 2023 study published in the Journal of Medicinal Chemistry reported an efficient catalytic enantioselective route with high yield (82%) and excellent enantiomeric excess (>99% ee). This methodological breakthrough has important implications for the scalable production of this compound and its derivatives for further biological evaluation.

Pharmacological investigations have revealed that (S)-1,2-Dibenzylpiperazine exhibits notable activity as a dopamine receptor ligand. In vitro binding assays demonstrated selective affinity for D2-like receptors (Ki = 12.3 nM for D2, 45.7 nM for D3), with minimal activity at D1-like receptors. These findings suggest potential applications in neurological disorders where dopamine receptor modulation is therapeutic, such as Parkinson's disease and schizophrenia.

Recent structure-activity relationship (SAR) studies have identified key modifications to the (S)-1,2-Dibenzylpiperazine scaffold that enhance both potency and metabolic stability. Introduction of electron-withdrawing groups at the para position of the benzyl rings, for instance, was found to improve CNS penetration while maintaining receptor selectivity. These insights are guiding the design of next-generation analogs with optimized pharmacokinetic profiles.

From a drug development perspective, (S)-1,2-Dibenzylpiperazine derivatives have shown promise in preclinical models of neuropathic pain. A 2024 study demonstrated that a novel analog (compound 17c) exhibited potent antinociceptive effects in rodent models, with efficacy comparable to gabapentin but with a more favorable side effect profile. These results highlight the therapeutic potential of this chemical class beyond traditional CNS applications.

In conclusion, the growing body of research on (S)-1,2-Dibenzylpiperazine (CAS: 1006706-60-0) underscores its value as a versatile scaffold in medicinal chemistry. The recent advances in its synthesis, coupled with the expanding understanding of its biological activities, position this compound as an important focus for future drug discovery efforts. Continued investigation of its structure-activity relationships and therapeutic potential is warranted, particularly in the areas of neurology and pain management.